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Compound of Interest

Compound Name: Methallyl acetate

Cat. No.: B1362551 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling volatile and flammable compounds like Methallyl
acetate. This document provides a comprehensive guide to the necessary personal protective

equipment (PPE), safe handling procedures, and disposal protocols to minimize risks and

ensure a secure working environment.

Quantitative Data Summary
A clear understanding of a chemical's physical and safety properties is the foundation of safe

handling. The following table summarizes key quantitative data for Methallyl acetate.
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Property Value References

CAS Number 820-71-3 [1][2]

Molecular Formula C6H10O2 [2][3][4]

Molecular Weight 114.14 g/mol [2][3][4]

Boiling Point 122°C at 760 mmHg [4]

Density 0.906 g/cm³ [2][4]

Flash Point 10°C (lit.) / 35°C [2][5]

Vapor Pressure 14.2 mmHg at 25°C [5][6]

Occupational Exposure Limits

(OSHA PEL, NIOSH REL,

ACGIH TLV)

Not Available [1]

Hazard Identification and Personal Protective
Equipment (PPE)
Methallyl acetate is classified as a Category 3 flammable liquid and vapor.[1][3] It can cause

skin and eye irritation.[1][5] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:

Eye and Face Protection:

Wear tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US) standards.[7]

A face shield should be worn over safety glasses when there is a significant risk of

splashing or a highly exothermic reaction.[8]

Skin Protection:

Gloves: Wear chemical-resistant gloves. While specific breakthrough times for Methallyl
acetate are not readily available, disposable nitrile gloves offer broad short-term
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protection.[8] Always inspect gloves for degradation before use and replace them

immediately if contaminated.[9]

Protective Clothing: Wear a flame-resistant lab coat and impervious clothing to prevent

skin contact.[7] Ensure the lab coat is buttoned and fits properly.[8] Long pants and

closed-toe, closed-heel shoes are required.[8]

Respiratory Protection:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling

vapors.[1][7]

If exposure limits are likely to be exceeded or if irritation occurs, a NIOSH-approved full-

face respirator is necessary.[7] Respirator use requires a formal program, including fit

testing and medical evaluation.[8]

Experimental Protocol: Safe Handling and Disposal
Workflow
Adherence to a strict, step-by-step protocol is crucial for minimizing exposure and preventing

accidents.

1. Preparation and Engineering Controls:

Before handling, ensure that a safety shower and eyewash station are readily accessible and
in good working order.[10]
Work exclusively in a properly functioning chemical fume hood to ensure adequate
ventilation.[1]
Remove all potential sources of ignition from the work area, including open flames, hot
plates, and spark-producing equipment.[1][2][7]
Use explosion-proof electrical and ventilating equipment.[1][2][7]
Ensure all containers and receiving equipment are properly grounded and bonded to prevent
static discharge.[1][2][7]

2. Handling Methallyl Acetate:

Don the appropriate PPE as outlined above.
Keep the container tightly closed when not in use.[1][2]
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Use only non-sparking tools when opening and handling containers.[2][7]
Avoid all personal contact with the substance, including skin and eye contact, and inhalation
of vapors.[1]
Do not eat, drink, or smoke in the handling area.[1]
Wash hands thoroughly with soap and water after handling.[1]

3. Storage:

Store Methallyl acetate in a tightly sealed container in a cool, dry, and well-ventilated area.
[1][2][7]
Store away from incompatible materials, such as strong oxidizing agents, and sources of
ignition.[1]

4. Accidental Spill Response:

In the event of a spill, immediately evacuate non-essential personnel and remove all ignition
sources.[1]
Ensure the area is well-ventilated.[1]
Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
vermiculite).[1]
Collect the absorbed material into a suitable, labeled container for disposal.[1]
Prevent the spill from entering drains or waterways.[1]

5. Disposal Plan:

All waste containing Methallyl acetate must be treated as hazardous waste.
Dispose of the chemical and any contaminated materials in a designated, approved waste
disposal plant.[1][2][7]
Follow all local, state, and federal regulations for hazardous waste disposal.[1] Do not mix
with other waste streams unless explicitly permitted.[11]

Workflow for Safe Handling and Disposal
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Caption: Workflow for handling and disposal of Methallyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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